Cas no 2137672-99-0 (4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane)

• Product Name: 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane
• CAS No: 2137672-99-0
• MF: C₁₄H₁₇FN₄
• MW: 260.309985876083
• CID: 6157145
• PubChem ID: 165488295
• Update Time: 2025-05-20

4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane Chemical and Physical Properties

Names and Identifiers

• 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane
• EN300-784800
• 2137672-99-0

• Inchi： 1S/C14H17FN4/c15-12-4-1-3-11(9-12)14-10-17-18-19(14)13-5-2-7-16-8-6-13/h1,3-4,9-10,13,16H,2,5-8H2
• InChI Key： IEGQCSQDIXALJC-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1=CN=NN1C1CCNCCC1

Computed Properties

• Exact Mass: 260.14372472g/mol
• Monoisotopic Mass: 260.14372472g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.7Ų

Additional information on 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane

Comprehensive Overview of 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane (CAS No. 2137672-99-0)

The compound 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane (CAS No. 2137672-99-0) is a highly specialized chemical entity that has garnered significant attention in the field of medicinal chemistry and drug discovery. This molecule features a unique azepane core linked to a 1,2,3-triazole ring, which is further substituted with a 3-fluorophenyl group. Such structural motifs are often associated with enhanced bioavailability and target specificity, making this compound a promising candidate for further research.

In recent years, the scientific community has shown increasing interest in 1,2,3-triazole-containing compounds due to their versatile pharmacological properties. The click chemistry approach, which facilitates the synthesis of 1,2,3-triazoles, has revolutionized the development of novel therapeutics. The presence of a fluorophenyl group in 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane further enhances its potential as a bioisostere, a feature highly sought after in modern drug design.

The azepane ring, a seven-membered nitrogen-containing heterocycle, is a key structural component of many biologically active molecules. Its incorporation into 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane suggests potential applications in central nervous system (CNS) targeting, given the known ability of azepane derivatives to cross the blood-brain barrier. This has sparked curiosity among researchers exploring treatments for neurodegenerative diseases, a topic frequently searched in academic and pharmaceutical circles.

From a synthetic perspective, the compound's CAS number 2137672-99-0 serves as a unique identifier, ensuring precise communication among researchers and regulatory bodies. The growing demand for fluorinated compounds in drug development—driven by their metabolic stability and lipophilicity—has placed 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane in the spotlight. Searches for fluorine in medicinal chemistry and triazole-based drugs have surged, reflecting the compound's relevance in contemporary research.

Another area of interest is the compound's potential role in kinase inhibition. Kinases are a hot topic in oncology research, and the 1,2,3-triazole moiety is known to interact with kinase active sites. This has led to speculation about the compound's utility in targeted cancer therapies, a subject frequently queried in scientific databases and AI-driven literature reviews.

In summary, 4-[5-(3-fluorophenyl)-1H-1,2,3-triazol-1-yl]azepane (CAS No. 2137672-99-0) represents a fascinating intersection of structural ingenuity and therapeutic potential. Its azepane and 1,2,3-triazole components, combined with the strategic fluorophenyl substitution, make it a compelling subject for further investigation in drug discovery and development.